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Compound of Interest

Compound Name: CY 208-243

Cat. No.: B024596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the
selective dopamine D1 receptor agonist, CY 208-243, in dimethyl sulfoxide (DMSO). The
information herein is compiled from publicly available product data sheets to assist researchers
in the proper handling and storage of this compound for experimental use.

Solubility Data

CY 208-243 exhibits good solubility in DMSO, making it a suitable solvent for preparing stock
solutions for in vitro studies. Quantitative data from various suppliers is summarized below. It is
noted that sonication may be required to achieve maximum solubility, and the use of fresh,
anhydrous DMSO is recommended as its hygroscopic nature can affect solubility.[1]
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Parameter

Value

Source

Maximum Solubility

50 mg/mL

MedChemExpress|[1]

(equivalent to 182.24 mM)

Reported Solubility

Soluble to 100 mM

R&D Systems, APEXBIO,
Amerigo Scientific[2][3]

Solvent Dimethyl Sulfoxide (DMSO) Multiple Sources[1][2][3][4]
Ultrasonic assistance is
recommended.[1] Use of newly

Notes opened, non-hygroscopic

DMSO is advised for optimal

results.[1]

Stability and Storage

The stability of CY 208-243 is dependent on the storage conditions, both in its solid (powder)

form and when dissolved in DMSO. Proper storage is critical to prevent degradation and

ensure the compound's activity and integrity over time. Repeated freeze-thaw cycles should be

avoided. It is best practice to aliquot stock solutions into single-use volumes.

Storage

Form Storage Duration Source

Temperature
In Solvent (DMSO) -80°C 6 months MedChemExpress|[1]
-20°C 1 month MedChemExpress[1]
Powder -20°C 3 years MedChemExpress|[1]
4°C 2 years MedChemExpress|[1]

Not specified for long-

) R&D Systems, CP

Room Temperature term; suitable for

Lab Safety[5]

shipping.

Recommended Experimental Protocols
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While detailed, user-validated stability studies are not publicly available, the following protocols
are based on supplier recommendations for the preparation and storage of CY 208-243
solutions.

Protocol for Preparation of a 100 mM DMSO Stock
Solution

This protocol outlines the steps to prepare a concentrated stock solution of CY 208-243.

* Weighing: Accurately weigh the required mass of CY 208-243 powder (Molecular Weight:
274.36 g/mol [1]) in a sterile microcentrifuge tube. For example, for 1 mL of a 100 mM
solution, weigh 27.44 mg.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO. It is crucial to use a
new or properly stored bottle of DMSO to avoid issues with water absorption, which can
impact solubility.[1]

o Dissolution: Vortex the solution briefly. To ensure complete dissolution, place the tube in an
ultrasonic bath for several minutes until the solution is clear and no particulates are visible.[1]

« Verification: Visually inspect the solution against a light source to confirm complete
dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, divide the
stock solution into smaller, single-use aliquots in sterile cryovials.

Protocol for Storage of DMSO Stock Solution

Proper storage is essential to maintain the stability of the compound.
e Short-Term Storage: For use within one month, store the aliquoted stock solution at -20°C.[1]
e Long-Term Storage: For storage periods up to six months, store the aliquots at -80°C.[1]

« Handling: When ready to use, remove a single aliquot from the freezer and allow it to thaw
completely at room temperature. Briefly centrifuge the vial to collect the contents at the
bottom before opening. Do not refreeze any unused portion of the thawed aliquot.
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Visual Workflow and Pathway Representation

The following diagrams illustrate the recommended workflow for handling CY 208-243 and a
conceptual pathway for its stability assessment.
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Caption: Workflow for preparing and storing CY 208-243 in DMSO.
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Caption: Logical workflow for a time-course stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
e 2. apexbt.com [apexbt.com]

e 3. CY 208-243 - Amerigo Scientific [amerigoscientific.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b024596?utm_src=pdf-body
https://www.benchchem.com/product/b024596?utm_src=pdf-body-img
https://www.benchchem.com/product/b024596?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cy-208-243.html
https://www.apexbt.com/cy-208-243.html
https://www.amerigoscientific.com/cy-208-243-item-371863.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 4. CY 208-243 - Bioquote [bioquote.com]
e 5. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [Technical Guide: Solubility and Stability of CY 208-243
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024596#solubility-and-stability-of-cy-208-243-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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